OX01914: A Technical Guide for Researchers and Drug Development Professionals
OX01914: A Technical Guide for Researchers and Drug Development Professionals
An In-depth Review of the Chemical Structure, Properties, and Therapeutic Potential of a Novel Utrophin Modulator
Abstract
OX01914, identified as 4,6-diphenylpyrimidine-2-carbohydrazide, is a novel small molecule under investigation as a utrophin modulator for the potential treatment of Duchenne muscular dystrophy (DMD). This document provides a comprehensive technical overview of OX01914, including its chemical structure, physicochemical properties, and biological activity. Detailed experimental protocols for its characterization and evaluation are presented, alongside a discussion of its mechanism of action. This guide is intended for researchers, scientists, and professionals in the field of drug development.
Chemical Structure and Properties
OX01914 is a heteroaryl acyl hydrazide.[1] Its core structure consists of a pyrimidine (B1678525) ring substituted with two phenyl groups and a carbohydrazide (B1668358) functional group.
Table 1: Chemical and Physical Properties of OX01914
| Property | Value | Source |
| IUPAC Name | 4,6-diphenylpyrimidine-2-carbohydrazide | [1] |
| CAS Number | 49676-35-9 | [2][3][4] |
| Molecular Formula | C₁₇H₁₄N₄O | Inferred from structure |
| Molecular Weight | 290.32 g/mol | Inferred from structure |
| Appearance | Solid (assumed) | N/A |
| Solubility | Good aqueous solubility | [1] |
| Permeability | Good permeability | [1] |
| EC₅₀ | 20.5 μM | [2][5] |
Biological Activity and Mechanism of Action
OX01914 has been identified as a modulator of utrophin, a protein that can functionally compensate for the absence of dystrophin in DMD patients.[6][7] Studies have shown that OX01914 upregulates utrophin protein levels in cellular models of DMD.[1][2][5]
A key finding is that OX01914 operates through a mechanism of action distinct from that of ezutromid (B1671843), another utrophin modulator.[1] This was determined by its activity in a specific cell-based phenotypic reporter gene assay (LUmdx) and its inactivity in the H2K-mdx utrnA-luc screen where ezutromid was discovered.[1] Further research has focused on identifying the specific protein targets of OX01914 to fully elucidate its mechanism.[1][6]
Caption: Proposed signaling pathway for OX01914 in utrophin upregulation.
Experimental Protocols
The following are summaries of key experimental methodologies used in the evaluation of OX01914.
Cell-Based Utrophin Upregulation Assay (LUmdx Reporter Gene Assay)
This assay is a cell-based phenotypic reporter gene screen designed to identify compounds that upregulate the utrophin promoter.
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Cell Line: Immortalized myoblast LUmdx cell line. This cell line has firefly luciferase knocked into one utrophin exon 7 allele in a dystrophin-null mouse background.[1]
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Methodology:
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Plate LUmdx cells in appropriate multi-well plates.
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Treat cells with varying concentrations of OX01914 or control compounds.
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Incubate for a specified period.
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Lyse the cells and measure luciferase activity using a luminometer.
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An increase in luciferase activity corresponds to the upregulation of the utrophin promoter.[1]
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Data Analysis: The half-maximal effective concentration (EC₅₀) is calculated from the dose-response curve. For OX01914, the EC₅₀ was determined to be 20.5 μM.[2][5]
Target Identification using Photoaffinity-Labeled Clickable Probes
To identify the protein targets of OX01914, a chemical proteomics strategy is employed.
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Probe Design: A cell-permeable photoaffinity-labeled clickable probe based on the structure of OX01914 is synthesized.[1]
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Methodology:
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Treat live dystrophic mouse myoblasts with the photoaffinity probe.
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Irradiate the cells with UV light (e.g., 365 nm) to covalently link the probe to its binding partners.
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Lyse the cells.
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Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction to attach a reporter tag (e.g., a fluorescent dye or biotin) to the probe.
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Analyze the labeled proteins by SDS-PAGE and in-gel fluorescence or by mass spectrometry for protein identification.[1]
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Caption: Workflow for target identification of OX01914 using photoaffinity probes.
Structure-Activity Relationship (SAR) Studies
Initial SAR studies have been conducted on the 4,6-diphenylpyrimidine-2-carbohydrazide scaffold to explore the structural requirements for its utrophin-modulating activity.[6][7][8] These studies aim to optimize the potency and physicochemical properties of the lead compound, OX01914.[7][8]
Preclinical Development and Future Directions
OX01914 has demonstrated promising in vitro activity, warranting further investigation. Key preclinical assessments include:
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Pharmacokinetics: Evaluation of absorption, distribution, metabolism, and excretion (ADME) properties in animal models. Initial studies indicated rapid metabolism in mouse hepatocytes.[1]
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In vivo Efficacy: Assessment of utrophin upregulation and functional improvement in DMD animal models (e.g., mdx mouse).
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Toxicity: Comprehensive safety and toxicology studies.
The development of more potent and metabolically stable analogs of OX01914 is a key focus of ongoing research.[9]
Conclusion
OX01914 represents a promising starting point for the development of a new class of utrophin modulators for the treatment of Duchenne muscular dystrophy. Its distinct mechanism of action offers a potential alternative or complementary therapeutic strategy. Further optimization and preclinical evaluation are necessary to determine its full therapeutic potential.
References
- 1. dehesa.unex.es [dehesa.unex.es]
- 2. medchemexpress.com [medchemexpress.com]
- 3. targetmol.com [targetmol.com]
- 4. medchemexpress.com [medchemexpress.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Utrophin - Alex's Wish [alexswish.co.uk]
- 7. pubs.acs.org [pubs.acs.org]
- 8. 3D-QSAR Modeling on 2-Pyrimidine Carbohydrazides as Utrophin Modulators for the Treatment of Duchenne Muscular Dystrophy by Combining CoMFA, CoMSIA, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
